Histone Modification
  • TTK21
    TTK21
    • Cat. No.:
    • B593835
    • CAS No.:
    • Molecular Formula:
    • C17H15ClF3NO2
    • Molecular Weight:
    • 357.8 g/mol
    Description
    TTK21 is an activator of CBP/p300 histone acetyltransferase activity. It activates CBP/p300 histone acetyltransferase activity in a concentration-dependent manner with a maximal effect at a concentration of 275 ...
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  • CF53
    CF53
    • Cat. No.:
    • B606609
    • CAS No.:
    • 1808160-52-2
    • Molecular Formula:
    • C24H25N7O2
    • Molecular Weight:
    • 443.511
    Description
    CF53 is a Potent and Orally Bioavailable Bromodomain and Extra-Terminal (BET) Bromodomain Inhibitor (IC50 = 11.7 nM;  Ki < 1 nM to BRD4 BD1, oral F = 71.3% in mice).
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  • GNE-049
    GNE-049
    • Cat. No.:
    • B607672
    • CAS No.:
    • Molecular Formula:
    • C27H32F2N6O2
    • Molecular Weight:
    • 510.6 g/mol
    Description
    GNE-049 is a potent and selective inhibitor of CBP/p300 bromodomain. GNE-049 blocks prostate cancer growth in vitro and in vivo. Therapeutic targeting of the CBP/p300 bromodomain blocks the growth of castration-...
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  • GNE-207
    GNE-207
    • Cat. No.:
    • B607678
    • CAS No.:
    • Molecular Formula:
    • C29H30N6O3
    • Molecular Weight:
    • 510.6 g/mol
    Description
    GNE-207 is a novel, potent, and orally bioavailable inhibitor of the bromodomain of CBP. GNE-207 has excellent CBP potency (CBP IC50 = 1 nM, MYC EC50 = 18 nM), and it exhibits a good pharmacokinetic profile....
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  • NEO2734
    NEO2734
    • Cat. No.:
    • B2955155
    • CAS No.:
    • 2081072-29-7
    • Molecular Formula:
    • C22H24F3N3O3
    • Molecular Weight:
    • 435.4 g/mol
    Description
    BET/CBP/p300 Inhibitor EP31670 is an orally bioavailable inhibitor of the bromodomains (BRDs) of the bromodomain and extra-terminal (BET) family of proteins and the histone acetyltransferase (HAT) paralogs CREB ...
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  • Kat6-IN-1
    Kat6-IN-1
    • Cat. No.:
    • B10861488
    • CAS No.:
    • Molecular Formula:
    • C19H18N4O5S
    • Molecular Weight:
    • 414.4 g/mol
    Description
    Kat6-IN-1 is a useful research compound. Its molecular formula is C19H18N4O5S and its molecular weight is 414.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Kat6-IN-1 suitable for many re...
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  • P300 bromodomain-IN-1
    P300 bromodomain-IN-1
    • Cat. No.:
    • B12396475
    • CAS No.:
    • Molecular Formula:
    • C29H31ClN4O4
    • Molecular Weight:
    • 535.0 g/mol
    Description
    P300 bromodomain-IN-1 is a useful research compound. Its molecular formula is C29H31ClN4O4 and its molecular weight is 535.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality P300 bromodomain-...
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  • Transcriptional Intermediary Factor 2 (TIF2) (740-753)
    Transcriptional Intermediary Factor 2 (TIF2) (740-753)
    • Cat. No.:
    • B13925274
    • CAS No.:
    • Molecular Formula:
    • C75H124N20O25
    • Molecular Weight:
    • 1705.9 g/mol
    Description
    Transcriptional Intermediary Factor 2 (TIF2) (740-753) is a useful research compound. Its molecular formula is C75H124N20O25 and its molecular weight is 1705.9 g/mol. The purity is usually 95%.
    BenchChem of...
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  • BAY-184
    BAY-184
    • Cat. No.:
    • B15543705
    • CAS No.:
    • Molecular Formula:
    • C23H20N2O4S
    • Molecular Weight:
    • 420.5 g/mol
    Description
    BAY-184 is a useful research compound. Its molecular formula is C23H20N2O4S and its molecular weight is 420.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BAY-184 suitable for many resear...
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  • (R,R)-CPI-1612
    (R,R)-CPI-1612
    • Cat. No.:
    • B15588797
    • CAS No.:
    • Molecular Formula:
    • C27H26N6O
    • Molecular Weight:
    • 450.5 g/mol
    Description
    CHEMBL4641354 is a Unknown drug.
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